Cas no 88301-88-6 (Benzenamine, 2-(chloromethyl)-6-methoxy-)

• Product Name: Benzenamine, 2-(chloromethyl)-6-methoxy-
• CAS No: 88301-88-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 638253
• PubChem ID: 13350304
• Update Time: 2025-11-06

Benzenamine, 2-(chloromethyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(chloromethyl)-6-methoxy-
• 2-(chloromethyl)-6-methoxyaniline
• 88301-88-6
• DTXSID10537877

• Inchi： 1S/C8H10ClNO/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4H,5,10H2,1H3
• InChI Key： IJADETSFESVHEI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1N)OC

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on Benzenamine, 2-(chloromethyl)-6-methoxy-

Recent Advances in the Study of Benzenamine, 2-(chloromethyl)-6-methoxy- (CAS: 88301-88-6) in Chemical Biology and Pharmaceutical Research

Benzenamine, 2-(chloromethyl)-6-methoxy- (CAS: 88301-88-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro-methyl and methoxy functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases.

Recent research has focused on the synthetic pathways and optimization of Benzenamine, 2-(chloromethyl)-6-methoxy-. A study published in the Journal of Medicinal Chemistry (2023) highlighted an improved synthetic route that enhances the yield and purity of this compound, making it more accessible for further pharmaceutical applications. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In addition to its synthetic utility, Benzenamine, 2-(chloromethyl)-6-methoxy- has been investigated for its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its role as a precursor in the synthesis of kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific kinases involved in cancer cell proliferation. These findings suggest that Benzenamine, 2-(chloromethyl)-6-methoxy- could serve as a key building block in the development of targeted cancer therapies.

Another significant area of research involves the compound's potential in antimicrobial applications. A recent preprint on bioRxiv (2024) reported that derivatives of Benzenamine, 2-(chloromethyl)-6-methoxy- show activity against drug-resistant bacterial strains. The study utilized molecular docking simulations to predict the binding affinity of these derivatives to bacterial enzymes, followed by in vitro validation. The results indicate that further optimization of these compounds could lead to new antibiotics addressing the growing issue of antimicrobial resistance.

The safety and toxicological profile of Benzenamine, 2-(chloromethyl)-6-methoxy- has also been a focus of recent investigations. A 2023 study in Regulatory Toxicology and Pharmacology assessed the compound's acute and subchronic toxicity in animal models. The findings revealed that while the compound exhibits moderate toxicity at high doses, its risk profile is manageable with proper handling and formulation strategies. This information is crucial for regulatory approval processes and future clinical development.

Looking ahead, researchers are exploring the potential of Benzenamine, 2-(chloromethyl)-6-methoxy- in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Its versatility as a chemical scaffold makes it an attractive candidate for structure-activity relationship (SAR) studies. Future research directions may include the development of more potent and selective derivatives, as well as investigations into their mechanisms of action at the molecular level.

In conclusion, Benzenamine, 2-(chloromethyl)-6-methoxy- (CAS: 88301-88-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and safety assessment have expanded its potential applications in drug discovery. As research progresses, this compound may play an increasingly important role in the development of novel therapeutic agents addressing unmet medical needs.